Cas no 1105235-44-6 (N-(4-butylphenyl)-2-{4-oxo-7-phenyl-3H,4H-thieno[3,2-d]pyrimidin-3-yl}acetamide)

• Product Name: N-(4-butylphenyl)-2-{4-oxo-7-phenyl-3H,4H-thieno[3,2-d]pyrimidin-3-yl}acetamide
• CAS No: 1105235-44-6
• MF: C₂₄H₂₃N₃O₂S
• MW: 417.523324251175
• CID: 5385431
• Update Time: 2025-06-08

N-(4-butylphenyl)-2-{4-oxo-7-phenyl-3H,4H-thieno[3,2-d]pyrimidin-3-yl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-butylphenyl)-2-{4-oxo-7-phenyl-3H,4H-thieno[3,2-d]pyrimidin-3-yl}acetamide
• Thieno[3,2-d]pyrimidine-3(4H)-acetamide, N-(4-butylphenyl)-4-oxo-7-phenyl-

• Inchi： 1S/C24H23N3O2S/c1-2-3-7-17-10-12-19(13-11-17)26-21(28)14-27-16-25-22-20(15-30-23(22)24(27)29)18-8-5-4-6-9-18/h4-6,8-13,15-16H,2-3,7,14H2,1H3,(H,26,28)
• InChI Key： XGHUHNXOUAJEEZ-UHFFFAOYSA-N
• SMILES： C1N(CC(NC2=CC=C(CCCC)C=C2)=O)C(=O)C2SC=C(C3=CC=CC=C3)C=2N=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyrimidines

Additional information on N-(4-butylphenyl)-2-{4-oxo-7-phenyl-3H,4H-thieno[3,2-d]pyrimidin-3-yl}acetamide

Comprehensive Analysis of N-(4-butylphenyl)-2-{4-oxo-7-phenyl-3H,4H-thieno[3,2-d]pyrimidin-3-yl}acetamide (CAS No. 1105235-44-6)

The compound N-(4-butylphenyl)-2-{4-oxo-7-phenyl-3H,4H-thieno[3,2-d]pyrimidin-3-yl}acetamide (CAS No. 1105235-44-6) is a sophisticated heterocyclic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a thieno[3,2-d]pyrimidine core, positions it as a promising candidate for drug discovery, particularly in targeting enzyme inhibition and modulating cellular pathways. Researchers are increasingly exploring its potential applications in oncology, inflammation, and metabolic disorders, aligning with current trends in precision medicine.

One of the most searched questions about this compound revolves around its synthetic route and mechanism of action. The synthesis typically involves multi-step organic reactions, including cyclization and amidation, to achieve the desired thienopyrimidine scaffold. Its acetamide side chain enhances bioavailability, making it a subject of interest for optimizing pharmacokinetic properties. Recent studies highlight its interaction with kinases and GPCRs, which are hot topics in AI-driven drug design and computational chemistry.

From an SEO perspective, terms like "thieno[3,2-d]pyrimidine derivatives," "kinase inhibitors," and "structure-activity relationship (SAR)" are frequently associated with this compound. These keywords reflect user intent, bridging gaps between academic research and industrial applications. Notably, the 4-butylphenyl moiety contributes to lipophilicity, a critical factor in blood-brain barrier penetration—a recurring theme in neurodegenerative disease research.

Environmental and green chemistry considerations are also rising in prominence. Researchers are investigating solvent-free or catalytic methods to synthesize N-(4-butylphenyl)-2-{4-oxo-7-phenyl-3H,4H-thieno[3,2-d]pyrimidin-3-yl}acetamide, addressing sustainability concerns. This aligns with broader industry shifts toward eco-friendly synthesis, a topic dominating scientific forums and grant proposals.

In summary, CAS No. 1105235-44-6 exemplifies the convergence of cutting-edge medicinal chemistry and real-world therapeutic needs. Its versatility and adaptability to modern high-throughput screening platforms ensure its relevance in ongoing drug development pipelines, while its structural complexity continues to inspire innovations in organic synthesis.